Cas no 107383-38-0 (Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-)

• Product Name: Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
• CAS No: 107383-38-0
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• CID: 155842
• PubChem ID: 182573
• Update Time: 2025-04-19

Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[(4aR,7aR)-2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
• 1,4a-dimethyl-2,4a,5,6,7,7a-hexahydro-4-(3-hydroxyphenyl)-1-methyl-1H-1-pyrindine
• 3-(1,4a-dimethyl-5,6,7,7a-tetrahydro-2H-cyclopenta[b]pyridin-4-yl)phenol
• 1,4-Dhhmp
• 3-(1,4a-dimethyl-2,4a,5,6,7,7a-hexahydro-1H-cyclopenta[b]pyridin-4-yl)phenol
• Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-1-pyrindin-4-yl)-, cis( -)-
• Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-
• Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-( -)-
• Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-1-pyrindin-4-yl)-, cis(+-)-
• 107383-38-0
• Phenol, 3-(2,4a,5,6,7,7a-hexahydro-1,4a-dimethyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-(+-)-
• DTXSID30910305

• Inchi： 1S/C16H21NO/c1-16-9-4-7-15(16)17(2)10-8-14(16)12-5-3-6-13(18)11-12/h3,5-6,8,11,15,18H,4,7,9-10H2,1-2H3
• InChI Key： KGZIIPONKINNGM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1=CCN(C)C2CCCC21C

Computed Properties

• Exact Mass: 243.16243
• Monoisotopic Mass: 243.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 382.2°Cat760mmHg
• Flash Point: 186.2°C
• Refractive Index: 1.583
• PSA: 23.47
• LogP: 3.21770